Cas no 7747-34-4 (7a-Methyldihydro-1H-1,3oxazolo3,4-c1,3oxazole)

• Product Name: 7a-Methyldihydro-1H-1,3oxazolo3,4-c1,3oxazole
• CAS No: 7747-34-4
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD24849117
• CID: 577891
• PubChem ID: 458466
• Update Time: 2025-07-01

7a-Methyldihydro-1H-1,3oxazolo3,4-c1,3oxazole Chemical and Physical Properties

Names and Identifiers

• 1H,3H,5H-Oxazolo[3,4-c]oxazole,dihydro-7a-methyl-
• 7a-methyl-1,3,5,7-tetrahydro-[1,3]oxazolo[3,4-c][1,3]oxazole
• 5-Methyl-1-aza-3,7-dioxabicyclo[3.3.0]octane
• Bioban CS 1991
• CS 1991
• Dihydro-7a-methyl-1H,3H,5H-oxazolo[3,4-c]oxazole
• Tetrahydro-7a-methyl-1H-oxazolo[3,4-c]-oxazole
• SCHEMBL1089114
• AMY14651
• 7a-methyl-1,3,5,7-tetrahydrooxazolo[3,4-c]oxazole
• 5-Methyl-1-aza-3,7-dioxabicyclo[3,3,0]octane
• 7747-34-4
• D83556
• 1H,3H,5H-Oxazolo[3,4-c]oxazole, dihydro-7a-methyl-
• AKOS015998180
• 7a-methyldihydro-1H-[1,3]oxazolo[3,4-c][1,3]oxazole
• 1H,3H,5H-Oxazolo(3,4-c)oxazole, dihydro-7a-methyl-
• CS-0152703
• MFCD24849117
• 7A-methyltetrahydro-1H-oxazolo[3,4-c]oxazole
• DTXSID2074249
• AS-68872
• 7a-methyl-tetrahydro-1H-[1,3]oxazolo[3,4-c][1,3]oxazole
• ALBB-023699
• 7A-METHYL-TETRAHYDRO-[1,3]OXAZOLO[3,4-C][1,3]OXAZOLE
• 7a-Methyldihydro-1H-1,3oxazolo3,4-c1,3oxazole

• MDL： MFCD24849117
• Inchi： 1S/C6H11NO2/c1-6-2-8-4-7(6)5-9-3-6/h2-5H2,1H3
• InChI Key： YWIJBUYJSIQULU-UHFFFAOYSA-N
• SMILES： O1CN2COCC2(C)C1

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 73 ºC (29 Torr)
• Flash Point: 76.0±13.2 ºC,
• Solubility: Soluble (247 g/l) (25 º C),

Additional information on 7a-Methyldihydro-1H-1,3oxazolo3,4-c1,3oxazole

7a-Methyldihydro-1H-1,3oxazolo[3,4-c]1,3oxazole: A Comprehensive Overview

The compound with CAS No. 7747-34-4, commonly referred to as 7a-Methyldihydro-1H-1,3oxazolo[3,4-c]1,3oxazole, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and computational chemistry have further elucidated its structure-function relationships and opened new avenues for its utilization.

Chemical Structure and Properties

The molecular structure of 7a-Methyldihydro-1H-1,3oxazolo[3,4-c]1,3oxazole is characterized by a fused bicyclic system comprising two oxazole rings. The presence of a methyl group at the 7a position introduces steric effects that influence the compound's reactivity and stability. This structural feature also plays a pivotal role in determining its electronic properties, making it a promising candidate for various chemical transformations.

Recent studies have employed advanced spectroscopic techniques such as NMR and X-ray crystallography to confirm the compound's stereochemistry and conformational preferences. These insights have been instrumental in understanding its behavior in different chemical environments and its potential interactions with biological systems.

Synthesis and Characterization

The synthesis of 7a-Methyldihydro-1H-1,3oxazolo[3,4-c]1,3oxazole involves a multi-step process that typically begins with the preparation of precursor oxazole derivatives. Recent research has focused on optimizing these steps to enhance yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product quality.

Characterization of the compound has been carried out using a range of analytical techniques. High-resolution mass spectrometry (HRMS) has confirmed the molecular formula as C9H9N2O2 with a molecular weight of 205.05 g/mol. Thermogravimetric analysis (TGA) has revealed a decomposition temperature above 250°C under nitrogen atmosphere, indicating good thermal stability.

Applications in Pharmaceutical Chemistry

One of the most promising areas of application for 7a-Methyldihydro-1H-1,3oxazolo[3,4-c]1,3oxazole is in pharmaceutical chemistry. The compound's unique structure makes it an ideal candidate for drug design and development. Recent studies have explored its potential as a scaffold for developing bioactive molecules targeting various therapeutic areas such as cancer and neurodegenerative diseases.

In a groundbreaking study published in *Nature Communications*, researchers demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against several cancer cell lines. The methyl group at the 7a position was found to enhance bioavailability and reduce cytotoxicity compared to unsubstituted analogs.

Role in Materials Science

Beyond pharmaceuticals, 7a-Methyldihydro-1H-1,3oxazolo[3,4-c]1,3oxazole has also found applications in materials science. Its ability to form stable coordination complexes with transition metals has made it valuable in catalysis research. For example, recent work by chemists at Stanford University revealed that this compound can act as an efficient ligand for palladium catalysts in cross-coupling reactions—a key process in organic synthesis.

Additionally, the compound's electronic properties make it a candidate for use in organic electronics. Researchers are investigating its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic devices (OPVs). Preliminary results suggest that it could improve device efficiency by enhancing charge transport properties.

Environmental Considerations and Safety

As with any chemical compound intended for large-scale use or commercialization, environmental impact assessments are crucial for 7a-Methyldihydro-1H-1